Cas no 66584-72-3 (ansamitocin P-3)

• Product Name: ansamitocin P-3
• CAS No: 66584-72-3
• MF: C₃₂H₄₃ClN₂O₉
• MW: 635.144829034805
• MDL: MFCD00274586
• CID: 889363
• Update Time: 2025-05-24

ansamitocin P-3 Chemical and Physical Properties

Names and Identifiers

• ansamitocin P-3
• ANSAMITOCIN P 3
• Maytansinol isobutyrate
• (3E,5E,7R,84S)-14-chloro-10t,11c-epoxy-84-hydroxy-12c-isobutyryl-15,7r-dimethoxy-3,9c,11t,15-tetramethyl-(84r'H,86c'H)-15-aza-1(1,3)-benzena-8(4,6)-[1,3]oxazinana-cyclopentadecaphane-3,5-diene-82,14-dione
• 2'-De(acetylmethylamino)-2'-methylmaytansine
• 2'-De[acetyl(methyl)amino]-2'-methylmaytansine
• Anasamitocin P-3
• Ansamitosin P 3
• Antibiotic C 15003P3
• antibiotic C-15003-P-3
• C-15003 P3,Ansamitocin P-3
• C15003P3
• Maytansinol butyrate
• Nsc292222
• Tam-330
• NSC 292222

• MDL： MFCD00274586
• Inchi： 1S/C32H43ClN2O9/c1-17(2)29(37)43-25-15-26(36)35(6)21-13-20(14-22(40-7)27(21)33)12-18(3)10-9-11-24(41-8)32(39)16-23(42-30(38)34-32)19(4)28-31(25,5)44-28/h9-11,13-14,17,19,23-25,28,39H,12,15-16H2,1-8H3,(H,34,38)/b11-9+,18-10+/t19-,23+,24-,25+,28+,31+,32+/m1/s1
• InChI Key： OPQNCARIZFLNLF-JBHFWYGFSA-N
• SMILES： ClC1C(=CC2CC(C)=CC=C[C@H]([C@]3(C[C@@H]([C@@H](C)[C@H]4[C@](C)([C@H](CC(N(C)C=1C=2)=O)OC(C(C)C)=O)O4)OC(N3)=O)O)OC)OC |t:7,9|

Computed Properties

• Exact Mass: 634.26589

Experimental Properties

• Density: 1.29
• Melting Point: 190-192 ºC
• PSA: 136.16
• LogP: 4.71740

ansamitocin P-3 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 20/22-36/37/38
• Safety Instruction： 26-36
• RTECS：OQ2293000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams
• Other Chemical Reagents

Additional information on ansamitocin P-3

Recent Advances in Ansamitocin P-3 (CAS: 66584-72-3) Research: A Comprehensive Review

Ansamitocin P-3 (CAS: 66584-72-3) is a potent maytansinoid antibiotic originally isolated from Actinosynnema pretiosum. This secondary metabolite has garnered significant attention in recent years due to its remarkable antitumor properties and its role as a payload in antibody-drug conjugates (ADCs). The compound's unique mechanism of action, involving microtubule disruption and subsequent apoptosis induction, positions it as a promising candidate for targeted cancer therapies. This research briefing synthesizes the latest findings on ansamitocin P-3, covering its biosynthesis, structural modifications, therapeutic applications, and emerging delivery systems.

Recent breakthroughs in microbial fermentation optimization have significantly improved ansamitocin P-3 production yields. A 2023 study published in Metabolic Engineering demonstrated that CRISPR-Cas9 mediated genome editing of A. pretiosum could enhance precursor flux through the polyketide synthase pathway, achieving titers of 1.2 g/L in bioreactor conditions. Parallel advances in semi-synthetic modification have yielded novel ansamitocin derivatives with improved pharmacokinetic profiles. Notably, the C-3 ester derivatives show enhanced stability in plasma while maintaining sub-nanomolar cytotoxicity against various cancer cell lines.

The structural complexity of ansamitocin P-3 (molecular formula C₃₂H₄₃ClN₂O₉) presents both challenges and opportunities for drug development. X-ray crystallographic studies published in Nature Chemical Biology (2024) revealed precise interactions between ansamitocin P-3 and β-tubulin, particularly the drug's ability to bind at the vinblastine site with higher affinity than maytansine itself. These structural insights are guiding rational design of next-generation ADCs, with several candidates currently in Phase II clinical trials for HER2-positive and EGFR-expressing malignancies.

Innovative delivery platforms beyond traditional ADCs are expanding ansamitocin P-3's therapeutic potential. Recent preclinical studies highlight the efficacy of nanoparticle-encapsulated ansamitocin P-3 in overcoming multidrug resistance mechanisms. A 2024 Journal of Controlled Release publication reported that polymeric micelles incorporating ansamitocin P-3 showed 8-fold greater tumor accumulation compared to free drug in pancreatic cancer models, with significantly reduced systemic toxicity. These delivery systems address the compound's narrow therapeutic window, a longstanding limitation in clinical translation.

Biosynthetic pathway engineering continues to unlock new possibilities for ansamitocin P-3 production. The complete elucidation of the ansamitocin gene cluster has enabled heterologous expression in more tractable hosts. A recent ACS Synthetic Biology study achieved high-yield production in Streptomyces coelicolor through promoter engineering and the introduction of synthetic regulatory elements. This microbial chassis offers advantages in scalability and genetic manipulation, potentially reducing manufacturing costs for clinical-grade material.

Emerging applications in non-oncological indications are broadening ansamitocin P-3's therapeutic scope. Research published in Science Translational Medicine (2023) demonstrated that site-specifically conjugated ansamitocin P-3 constructs could selectively deplete pathogenic B cells in autoimmune disease models. The compound's picomolar potency enables effective dosing at levels below conventional toxicity thresholds, suggesting potential for treating rheumatoid arthritis and lupus with reduced side effects compared to current therapies.

Looking forward, the ansamitocin P-3 research landscape is poised for significant expansion. Ongoing clinical trials of next-generation ADCs, combined with advances in targeted delivery technologies and biosynthetic production methods, promise to fully realize this compound's therapeutic potential. Future directions include the development of conditionally activated prodrug forms and combination therapies leveraging ansamitocin P-3's unique mechanism of action with immune checkpoint inhibitors. As these innovations progress, ansamitocin P-3 (CAS: 66584-72-3) continues to establish itself as a cornerstone molecule in precision oncology and beyond.